Glioma

Description

Glioma is a common type of primary brain tumor that originates from glial cells, which are supportive cells of the central nervous system. These tumors can vary significantly in their aggressiveness, from slow-growing (low-grade) to rapidly proliferating (high-grade) and invasive. Symptoms depend on tumor location and size, often including headaches, seizures, and neurological deficits. Diagnosis typically involves imaging (MRI) and biopsy. Treatment strategies are multidisciplinary, encompassing surgery, radiation therapy, and chemotherapy.